Cas no 67069-13-0 (17alpha(h),21beta(h)-22rs-tetrakishomohopane)

• Product name: 17alpha(h),21beta(h)-22rs-tetrakishomohopane
• CAS No: 67069-13-0
• MF: C₃₄H₆₀
• MW: 468.840210914612
• CID: 965328
• PubChem ID: 102602449

17alpha(h),21beta(h)-22rs-tetrakishomohopane Chemical and Physical Properties

Names and Identifiers

• 17alpha(h),21beta(h)-22rs-tetrakishomohopane
• 17α(H),21ß(H)-(22RS)-Tetrakishomohopane
• 17Α(H),21ß(H)-(22S)-TETRAKISHOMOHOPANE
• 17α(H),21ß(H)-(22S)-Tetrakishomohopaneneat
• (3R,3aR,5aR,5bR,7aS,11aS,11bR,13aR,13bS)-3-heptan-2-yl-5a,5b,8,8,11a,13b-hexamethyl-1,2,3,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-hexadecahydrocyclopenta[a]chrysene
• 67069-13-0

• Inchi： InChI=1S/C34H60/c1-9-10-11-13-24(2)25-16-21-31(5)26(25)17-22-33(7)28(31)14-15-29-32(6)20-12-19-30(3,4)27(32)18-23-34(29,33)8/h24-29H,9-23H2,1-8H3
• InChI Key： BFOUVXJORMEENT-UHFFFAOYSA-N
• SMILES： CCCCCC(C)C1CCC2(C)C1CCC1(C)C2CCC2C3(C)CCCC(C)(C)C3CCC12C

Computed Properties

• Exact Mass: 468.469501914g/mol
• Monoisotopic Mass: 468.469501914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• XLogP3: 13.6

Experimental Properties

• LogP: 10.69430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Hopanoids